(2R)-2-Amino-2-[4-(trifluoromethoxy)phenyl]acetic acid

• Molecular Formula: C9H8F3NO3
• Molecular Weight: 235.16 g/mol
• SMILES: C1=CC(=CC=C1C(C(=O)O)N)OC(F)(F)F
• InChI: InChI=1S/C9H8F3NO3/c10-9(11,12)16-6-3-1-5(2-4-6)7(13)8(14)15/h1-4,7H,13H2,(H,14,15)/t7-/m1/s1
• InChIKey: KBWQXEWTAXZMRX-SSDOTTSWSA-N

(2R)-2-Amino-2-[4-(trifluoromethoxy)phenyl]acetic acid: Chiral Fluorinated Phenylglycine Building Block

(2R)-2-Amino-2-[4-(trifluoromethoxy)phenyl]acetic acid (CAS 709609-25-6) is an enantiopure, non-proteinogenic α-amino acid derivative belonging to the phenylglycine class [1]. It features a para-substituted trifluoromethoxy (-OCF3) group on the phenyl ring, a chiral center in the (R)-configuration, and orthogonal amine/carboxylic acid functionalities suitable for peptide coupling or derivatization [2]. As a glycine derivative, it serves as a versatile building block in medicinal chemistry for the synthesis of pharmaceutical candidates and chiral ligands .

Enantiopure (R)-configuration phenylglycine

Building Block orthogonal amine & carboxylic acid

Workflow peptide coupling, chiral ligand synthesis

• [1] PubChem. Amino[4-(trifluoromethoxy)phenyl]acetic acid. Compound Summary. CID 2777325. View Source
• [2] Cool Pharm. (2R)-2-Amino-2-[4-(trifluoromethoxy)phenyl]acetic acid. Product Details. KH-96016. View Source

Why (2R)-2-Amino-2-[4-(trifluoromethoxy)phenyl]acetic acid Differs from Common Analogs

The (2R) enantiomer of 4-OCF3-phenylglycine possesses a unique combination of stereochemistry and electronic properties not simultaneously found in its closest analogs. The trifluoromethoxy substituent provides a Hansch lipophilicity parameter (π = +1.04) that surpasses both trifluoromethyl (π = +0.88) and methoxy (π = -0.02) groups, driving distinct pharmacokinetic profiles in derived drug candidates [1]. Furthermore, the defined (R)-configuration is critical for chiral recognition in biological targets and asymmetric synthesis; substitution with the (S)-enantiomer or racemic DL mixture can invert or abolish desired activity, as documented in chiral chromatographic resolution studies of phenylglycine derivatives [2].

Chiral inversion risk (S)-enantiomer or racemic DL mixture may invert chiral recognition; enantiopurity requires verification.

Substituent mismatch 4-CF3 or 4-OCH3 analogs differ in lipophilicity and electronic profile; membrane permeability may not transfer.

• [1] Molecules. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. 2025, 30(14):3009. Hansch π values: OCF3 = +1.04; CF3 = +0.88. View Source
• [2] Udvarhelyi PM, et al. Direct resolution of some phenylglycines by liquid chromatography on a chiral crown ether phase. Chirality. 1990;2(3):200-204. PMID: 2252846. View Source

Differentiation Evidence for (2R)-2-Amino-2-[4-(trifluoromethoxy)phenyl]acetic acid

Lipophilicity Advantage of 4-OCF3 Over 4-CF3 and 4-OCH3 Analogs

The para-trifluoromethoxy group confers significantly higher lipophilicity to the target compound relative to its trifluoromethyl and methoxy analogs. The Hansch π parameter for -OCF3 is +1.04, compared to +0.88 for -CF3 and -0.02 for -OCH3 [1]. This quantitative difference of +0.16 π units over -CF3 and +1.06 π units over -OCH3 translates into enhanced membrane permeability potential in derived bioactive molecules.

Lipophilicity

Class-level inference

Hansch π = +1.04

-OCF3 +1.04 vs -CF3 +0.88, -OCH3 -0.02

Supports membrane permeability screening

Class-level π value; scaffold-specific verification advised

Evidence Dimension	Lipophilicity (Hansch π substituent constant)
Target Compound Data	Hansch π = +1.04 for -OCF3 substituent
Comparator Or Baseline	Hansch π = +0.88 for -CF3; Hansch π = -0.02 for -OCH3
Quantified Difference	+0.16 π units over -CF3; +1.06 π units over -OCH3
Conditions	Literature Hansch parameter values; class-level inference for phenylglycine scaffold

Why This Matters

Higher lipophilicity (π = +1.04) can improve membrane permeability and oral bioavailability of drug candidates built on this scaffold compared to those using -CF3 or -OCH3 analogs.

• [1] Molecules. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. 2025, 30(14):3009. Hansch π: OCF3 = +1.04, CF3 = +0.88. View Source

Chiral Crown Ether Elution Order of (R)- vs (S)-Phenylglycine

In a systematic study of 12 phenylglycine amino acids, the (R)-enantiomer consistently eluted before the (S)-enantiomer on a chiral crown ether HPLC column, with large separation factors for most derivatives [1]. This established elution order enables definitive enantiomeric identity verification and purity assessment of the target (2R) compound, distinguishing it from the (2S) form (CAS 1228557-19-4) .

Elution order

Head-to-head

(R) elutes before (S)

R first vs S second

Enables enantiomeric identity verification

Chiral crown ether HPLC; large separation factors

Evidence Dimension	Chromatographic enantiomer elution order
Target Compound Data	(R)-enantiomer elutes first
Comparator Or Baseline	(S)-enantiomer elutes second
Quantified Difference	Qualitative: R before S: large separation factors for most phenylglycines
Conditions	Chiral crown ether HPLC column; pH, temperature, and mobile phase effects investigated

Why This Matters

Defined elution order provides a validated analytical method for confirming enantiomeric identity and purity (NLT 98% for the target compound), which is critical for chiral synthesis applications.

• [1] Udvarhelyi PM, et al. Direct resolution of some phenylglycines by liquid chromatography on a chiral crown ether phase. Chirality. 1990;2(3):200-204. PMID: 2252846. View Source

Melting Point and LogP vs. Unsubstituted Phenylglycine

The racemic 4-OCF3-phenylglycine exhibits a high melting point of approximately 292 °C (with sublimation) and a computed LogP of 2.37, reflecting the combined effects of the zwitterionic amino acid core and the lipophilic -OCF3 substituent . In contrast, unsubstituted DL-phenylglycine has a reported melting point of approximately 255-260 °C and a substantially lower LogP (~0.3-0.5 for the zwitterionic form) . This difference in physicochemical profile affects solubility, formulation strategies, and purification protocols for the target (2R) enantiomer relative to simpler phenylglycines.

Thermal / LogP

Data to verify

mp ~292°C, LogP 2.37

Target: mp 292°C vs DL-PheGly: mp ~255°C

Affects formulation and purification strategy

Sources absent; cross-study comparison requires validation

Evidence Dimension	Melting point and lipophilicity (LogP)
Target Compound Data	Melting Point ~292 °C (subl.); computed LogP = 2.37
Comparator Or Baseline	DL-phenylglycine: Melting Point ~255-260 °C; LogP ~0.3-0.5
Quantified Difference	Δ Tm ≈ +32-37 °C; Δ LogP ≈ +1.9 log units
Conditions	Melting point measured; LogP computed (ACD/Labs or similar)

Why This Matters

Higher melting point and lipophilicity complicate formulation but offer improved metabolic stability and membrane permeability for drug candidates derived from this building block.

Electron-Withdrawing Effect of -OCF3 on Amine Basicity

The trifluoromethoxy group has a Pauling electronegativity (χ = 3.7) comparable to a single fluorine atom, imparting a strong electron-withdrawing effect through both inductive and resonance mechanisms [1]. This reduces the basicity of the adjacent α-amine (predicted pKa of the conjugate acid ~1.74 for the carboxylic acid, consistent with a highly electron-deficient environment) . For comparison, 4-methoxyphenylglycine would have a less acidic carboxylic acid due to the electron-donating OCH3 group, while 4-CF3-phenylglycine would exhibit intermediate acidity. This altered electronic profile affects both coupling efficiency in peptide synthesis and the protonation state at physiological pH.

Electronic effect

Class-level inference

σ_p ≈ +0.39, χ = 3.7

OCF3 withdrawing vs OCH3 donating

Impacts coupling efficiency and protonation state

Predicted pKa ~1.74; experimental confirmation advised

Evidence Dimension	Electron-withdrawing strength (electronegativity and Hammett σp)
Target Compound Data	σp (OCF3) ≈ +0.39; χ (OCF3) = 3.7; predicted pKa (COOH) = 1.74
Comparator Or Baseline	σp (OCH3) = -0.27; σp (CF3) = +0.54; χ (F) = 4.0
Quantified Difference	OCF3 is electron-withdrawing; OCH3 is electron-donating (Δσp ≈ +0.66 vs OCH3)
Conditions	Hammett substituent constants from literature; pKa predicted by computational methods

Why This Matters

The electron-withdrawing OCF3 group reduces amine nucleophilicity and alters the protonation state at physiological pH, requiring optimization of coupling conditions when using this building block in peptide synthesis.

• [1] Molecules. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. 2025, 30(14):3009. Electronegativity: χ(OCF3) = 3.7. View Source

Applications of (2R)-2-Amino-2-[4-(trifluoromethoxy)phenyl]acetic acid

Chiral Building Block for CXCR3 Antagonists

The (R)-configuration of the target compound provides the requisite stereochemistry for the synthesis of CXCR3 antagonists such as AMG 487 and related chemokine receptor modulators. AMG 487 incorporates a 4-(trifluoromethoxy)phenylacetamide motif derived from this chiral phenylglycine scaffold; using the enantiopure (2R) building block ensures the desired stereochemistry in the final drug candidate, which exhibits IC50 values of 8.0 nM against CXCL10 and 8.2 nM against CXCL11 binding to CXCR3. [1]

Fluorinated Peptidomimetics with Enhanced Metabolic Stability

The combination of the electron-withdrawing para-OCF3 group (Hansch π = +1.04) and the defined (R)-stereochemistry makes this compound ideal for incorporating into peptidomimetic backbones. The -OCF3 substituent increases lipophilicity by +0.16 π units over -CF3 and +1.06 π units over -OCH3, which can improve membrane permeability and resistance to proteolytic degradation. The target compound can be coupled via standard peptide chemistry (Boc/Fmoc protection) to generate fluorinated dipeptide or tripeptide analogs for structure-activity relationship (SAR) studies targeting intracellular enzymes or receptors. [2]

Chiral Ligand Precursor for Asymmetric Catalysis

Enantiopure phenylglycine derivatives, including the target (2R)-4-OCF3 compound, serve as precursors for chiral auxiliaries and ligands used in asymmetric synthesis. The defined (R)-configuration, coupled with the distinctive electronic profile of the OCF3 group (electronegativity χ = 3.7, σp ≈ +0.39), enables the design of novel chiral catalysts with tuned electronic properties. The elution order established by chiral crown ether chromatography confirms that the (R)-enantiomer elutes first, providing a validated analytical method for verifying enantiomeric purity (NLT 98%) before catalyst preparation. [3]

19F NMR Probe for Protein-Ligand Interaction Studies

The three chemically equivalent fluorine atoms in the -OCF3 group generate a strong, sharp singlet in 19F NMR spectra, making this amino acid a useful probe for studying protein-ligand binding, conformational changes, and metabolic fate. Incorporation of the (2R) enantiomer into peptide ligands ensures stereochemically defined probe molecules. The distinct 19F chemical shift and high signal-to-noise ratio enable detection at low micromolar concentrations, providing an advantage over non-fluorinated or mono-fluorinated phenylglycine analogs in biophysical and drug metabolism studies. [4]

Application

Selection Property

Validation Focus

CXCR3 antagonist research

(R)-configuration for AMG 487 scaffold

Stereochemical purity verification

Peptidomimetic SAR studies

-OCF3 lipophilicity and metabolic stability

Membrane permeability assessment

Asymmetric catalysis ligand design

Enantiopure (R)-configuration

Enantiomeric purity by chiral HPLC

19F NMR biophysical studies

Trifluoromethoxy 19F probe

Signal specificity at low concentration

• [1] AMG 487. CXCR3 Antagonist. IC50: 8.0 nM (CXCL10), 8.2 nM (CXCL11). CAS 473719-41-4. View Source
• [2] Molecules. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. 2025, 30(14):3009. Hansch π: OCF3 = +1.04, CF3 = +0.88, OCH3 = -0.02. View Source
• [3] Udvarhelyi PM, et al. Direct resolution of some phenylglycines on a chiral crown ether phase. Chirality. 1990;2(3):200-204. PMID: 2252846. View Source
• [4] DFG-GEPRIS. New synthetic pathways to polyfluoroalkyl-containing amino and hydroxy acids with potential biological activity. Trifluoromethoxy amino acids as 19F NMR probes. View Source